N-Cyclopropyl-2-[(6-ethyl-2-phenyl-4-quinazolinyl)sulfanyl]acetamide

Specification

• Molecular Formula: C21H21N3OS
• Molecular Weight: 363.5 g/mol
• IUPAC Name: N-cyclopropyl-2-(6-ethyl-2-phenylquinazolin-4-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C21H21N3OS/c1-2-14-8-11-18-17(12-14)21(26-13-19(25)22-16-9-10-16)24-20(23-18)15-6-4-3-5-7-15/h3-8,11-12,16H,2,9-10,13H2,1H3,(H,22,25)
• Standard InChI Key: SVPRNDQKPKAHDH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(N=C2SCC(=O)NC3CC3)C4=CC=CC=C4

Introduction

N-Cyclopropyl-2-[(6-ethyl-2-phenyl-4-quinazolinyl)sulfanyl]acetamide is a compound belonging to the quinazoline derivatives class, known for their diverse biological activities. This compound features a cyclopropyl group and a quinazoline moiety, suggesting potential applications in medicinal chemistry, particularly in the development of novel therapeutics.

Chemical Formula and Molecular Weight

• Molecular Formula: C21H21N3OS

• Molecular Weight: 363.5 g/mol

Synthesis

The synthesis of N-Cyclopropyl-2-[(6-ethyl-2-phenyl-4-quinazolinyl)sulfanyl]acetamide typically involves methods used for quinazoline derivatives, which require careful control of reaction conditions such as temperature, solvent choice, and the presence of catalysts to optimize yields. Palladium-catalyzed C-N cross-coupling reactions are effective in forming anilines and related compounds.

Biological Activities

Quinazoline derivatives are known for their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties. The presence of a quinazoline moiety in N-Cyclopropyl-2-[(6-ethyl-2-phenyl-4-quinazolinyl)sulfanyl]acetamide suggests potential applications in these areas.

Mechanism of Action

The mechanism of action for compounds like N-Cyclopropyl-2-[(6-ethyl-2-phenyl-4-quinazolinyl)sulfanyl]acetamide typically involves interaction with biological targets such as enzymes or receptors. Quantitative data on binding affinities and inhibition constants can be obtained through biochemical assays, revealing insights into its pharmacological profile.

Similar Quinazoline Derivatives

Other quinazoline derivatives have shown promising biological activities. For example, quinoxaline derivatives have demonstrated anticancer activity, suggesting that modifications to the quinazoline scaffold could yield compounds with selective targeting capabilities.

Structural Variants

Structural variants like N-Cyclopropyl-2-[[6-Ethyl-2-(4-Fluorophenyl)-4-Quinazolinyl]Thio]-Acetamide offer insights into how modifications affect biological activity. This compound has a molecular weight of 381.5 g/mol and features a fluorophenyl group instead of a phenyl group.

Future Directions

Future studies could focus on synthesizing analogs with modified functional groups to enhance biological activity. Additionally, in vitro and in vivo studies would be necessary to fully understand its therapeutic potential.

Comparison with a Similar Compound

Compound	Molecular Formula	Molecular Weight
N-Cyclopropyl-2-[(6-ethyl-2-phenyl-4-quinazolinyl)sulfanyl]acetamide	C21H21N3OS	363.5 g/mol
N-Cyclopropyl-2-[[6-Ethyl-2-(4-Fluorophenyl)-4-Quinazolinyl]Thio]-Acetamide	C21H20FN3OS	381.5 g/mol